Cas no 215712-28-0 (2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid)
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
-
- Inchi: 1S/C14H9NO2S/c16-14(17)12-8-18-13(15-12)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,16,17)
- InChI Key: AQRUWPVKXHZCKR-UHFFFAOYSA-N
- SMILES: S1C=C(C(O)=O)N=C1C1=C2C(C=CC=C2)=CC=C1
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-127230-0.05g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 0.05g |
$135.0 | 2025-02-21 | |
| Enamine | EN300-127230-0.1g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 0.1g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-127230-0.25g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 0.25g |
$289.0 | 2025-02-21 | |
| Enamine | EN300-127230-0.5g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 0.5g |
$480.0 | 2025-02-21 | |
| Enamine | EN300-127230-1.0g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 1.0g |
$614.0 | 2025-02-21 | |
| Enamine | EN300-127230-2.5g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 2.5g |
$1202.0 | 2025-02-21 | |
| Enamine | EN300-127230-5.0g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 5.0g |
$1779.0 | 2025-02-21 | |
| Enamine | EN300-127230-10.0g |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 92.0% | 10.0g |
$2638.0 | 2025-02-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00984183-1g |
2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 95% | 1g |
¥3031.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00984183-5g |
2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid |
215712-28-0 | 95% | 5g |
¥8785.0 | 2023-03-11 |
2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid
Research Briefing on 2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic Acid (CAS: 215712-28-0)
2-(Naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid (CAS: 215712-28-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a naphthalene-thiazole-carboxylic acid scaffold, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a pharmacophore in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid derivatives as potential kinase inhibitors. The research team synthesized a series of analogs and evaluated their inhibitory activity against a panel of 12 kinases implicated in cancer pathways. The parent compound demonstrated moderate but selective inhibition of certain tyrosine kinases, with IC50 values ranging from 1.2 to 8.7 μM. Molecular docking studies revealed that the carboxylic acid moiety forms critical hydrogen bonds with the kinase active sites, while the naphthyl group contributes to hydrophobic interactions.
In another significant development, researchers at the University of Cambridge reported the use of 215712-28-0 as a building block for fluorescent probes in cellular imaging. The compound's inherent fluorescence properties, combined with its ability to penetrate cell membranes, make it suitable for developing new imaging agents. The study, published in ACS Chemical Biology in early 2024, demonstrated that derivatives of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid could selectively label specific organelles in live cells, with emission maxima tunable between 450-550 nm depending on the substituents.
From a synthetic chemistry perspective, recent advances have improved the production efficiency of 215712-28-0. A 2023 patent (WO2023187652) describes a novel one-pot synthesis method that achieves 78% yield, significantly higher than traditional approaches. The new method employs microwave-assisted cyclization and eliminates several purification steps, making the compound more accessible for research and potential commercial applications.
Pharmacokinetic studies of 2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid derivatives have shown promising results in animal models. A recent preclinical study reported in European Journal of Pharmaceutical Sciences (2024) demonstrated that ester prodrugs of the compound exhibit improved oral bioavailability (up to 65%) while maintaining the parent compound's biological activity. These findings suggest potential for further development of this scaffold in drug discovery programs.
Looking ahead, the unique structural features of 215712-28-0 continue to inspire new research directions. Several groups are currently investigating its potential in targeting protein-protein interactions, particularly in challenging therapeutic areas such as neurodegenerative diseases and antibiotic resistance. The compound's versatility as both a pharmacophore and a chemical probe ensures its ongoing relevance in chemical biology and medicinal chemistry research.
215712-28-0 (2-(naphthalen-1-yl)-1,3-thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)